![molecular formula C22H22O8 B1247244 (5R,5aS,8aR,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-8-one](/img/structure/B1247244.png)
(5R,5aS,8aR,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-8-one
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Overview
Description
(5R,5aS,8aR,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-isobenzofuro[5,6-f][1,3]benzodioxol-8-one is a furonaphthodioxole.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound's synthesis involves a variety of chemical processes, including reactions and cyclization techniques. For instance, Katritzky et al. (2005) demonstrated the synthesis of related compounds using mild reaction conditions and thermal cyclization techniques, emphasizing the compound's potential in chemical synthesis (Katritzky et al., 2005).
Biological and Antimicrobial Activities
- Compounds with structures similar to the queried compound have shown promising antimicrobial activities. For example, Velpula et al. (2015) synthesized compounds via a one-pot multicomponent reaction and found broad-spectrum antibacterial activity against various bacterial strains (Velpula et al., 2015).
- Similarly, Selvam and Palanirajan (2010) synthesized derivatives with significant anti-bacterial and anti-fungal activities, highlighting the compound's potential in antimicrobial research (Selvam & Palanirajan, 2010).
Pharmaceutical Applications
- Luo et al. (2005) reported on compounds with structures related to the queried compound, demonstrating potent inhibitors of acetyl- or butyrylcholinesterase, indicating potential applications in medicinal chemistry (Luo et al., 2005).
Antifungal and Antitumor Properties
- Long et al. (2006) synthesized oxadiazole derivatives with structures similar to the queried compound, showing good fungicidal activities, suggesting potential applications in antifungal research (Long et al., 2006).
- Chang et al. (2014) found that certain benzophenones exhibit significant antiproliferative activity and tubulin affinity, indicating potential applications in cancer research (Chang et al., 2014).
properties
Molecular Formula |
C22H22O8 |
---|---|
Molecular Weight |
414.4 g/mol |
IUPAC Name |
(5R,5aS,8aR,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one |
InChI |
InChI=1S/C22H22O8/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18/h4-7,13,18-20,23H,8-9H2,1-3H3/t13-,18-,19+,20+/m1/s1 |
InChI Key |
YJGVMLPVUAXIQN-YFMMTPMMSA-N |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)[C@H]2[C@@H]3[C@@H](COC3=O)[C@H](C4=CC5=C(C=C24)OCO5)O |
SMILES |
COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)O |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=CC5=C(C=C24)OCO5)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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